BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of guanidinium
nitrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015

Guanidinium Nitrate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Guanidinium nitrate, a salt composed of the guanidinium cation ([C(NHz2)3]*) and the nitrate
anion (NOs™), is a compound of significant interest across various scientific and industrial
domains. Its applications range from being a high-energy material in propellants and gas
generators to a precursor in the synthesis of pharmaceuticals and other nitrogen-rich
compounds.[1][2][3] This technical guide provides an in-depth overview of the fundamental
physical and chemical properties of guanidinium nitrate, detailed experimental protocols for its
synthesis and characterization, and an exploration of its thermal decomposition pathways. All
guantitative data is presented in easily comparable tables, and key processes are visualized
using logical diagrams to facilitate a comprehensive understanding for researchers, scientists,
and professionals in drug development.

Physical Properties

Guanidinium nitrate is a white, crystalline, odorless solid at room temperature.[4][5] It is known
to be hygroscopic, meaning it readily absorbs moisture from the air.[5]
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Tabulated Physical Properties

A summary of the key physical properties of guanidinium nitrate is presented in Table 1 for easy
reference and comparison.

Property Value References
Molecular Formula CHeN4Os3 [4]

Molar Mass 122.08 g/mol [6]
Appearance White crystalline solid [41[5]
Density 1.44 g/cm3 [6]

Melting Point 213-215 °C (decomposes) [5]

- 12.5 g/100 g at 20°C; 41 g/100
Water Solubility [7]
g at 50°C; 79 g/100 g at 80°C

- <1 g/100 g at 20°C; 3.5 g/100
Methanol Solubility [7]
g at 50°C; 12 g/100 g at 80°C

. Insoluble in acetone, benzene,
Other Solubilities [7]
and ethyl ether.

pH of 1% aqueous solution 5.7 (at 25 °C) [2]

Crystal Structure

The crystal structure of guanidinium nitrate consists of sheets of guanidinium cations and
nitrate anions. These ions are linked by N-H---O hydrogen bonds. The carbon and one nitrogen
atom of the guanidinium cation, along with the nitrogen and one oxygen atom of the nitrate
anion, lie on crystallographic mirror planes, and the sheets are perpendicular to these planes.

[8]

Chemical Properties and Reactivity

Guanidinium nitrate is a powerful energetic material and a strong oxidizing agent.[4][7] Its
chemical behavior is dominated by the properties of the nitrate anion and the guanidinium
cation.
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Thermal Decomposition

The thermal decomposition of guanidinium nitrate is a complex process that has been the
subject of numerous studies. It is known to decompose and potentially explode at high
temperatures.[4] The decomposition is influenced by the presence of acids and bases.[5] A
proposed mechanism for its thermal decomposition involves a two-stage process where the
major gaseous products are ammonia (NHs), nitrous oxide (N20), nitrogen dioxide (NOz), and
carbon dioxide (CO2).[9]

The decomposition is not thought to be initiated in the condensed phase due to the high
stability of the guanidinium and nitrate ions.[9] A more likely pathway involves the isomerization
of guanidinium nitrate in the gas phase, followed by a proton transfer to yield nitric acid and
guanidine. These intermediates then undergo further reactions to produce nitroguanidine and
water. The subsequent dissociation of nitroguanidine and decomposition of nitric acid lead to
the observed gaseous products.[9]

A simplified representation of the proposed initial steps in the gas-phase decomposition of
guanidinium nitrate is depicted below.

Guanidinium Nitrate (gas) |—>

Isomerization |—>

Proton Transfer |—>| Nitric Acid + Guanidine ' Nitroguanidine + H20

Click to download full resolution via product page

Initial steps of Guanidinium Nitrate decomposition.

Explosive Properties

Guanidinium nitrate is classified as an explosive material.[4] It has a detonation velocity in the
range of 2,762 to 3,700 m/s.[5] Its explosive nature makes it a component in some rocket
propellants and gas-generating compositions for applications like automotive airbags.[1][4]

Experimental Protocols
Synthesis of Guanidinium Nitrate

A common laboratory-scale synthesis of guanidinium nitrate involves the reaction of
dicyandiamide with ammonium nitrate.[8]
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Materials:

Dicyandiamide (210 g, 2.5 moles)

e Ammonium nitrate (440 g, 5.5 moles)

e 1L round-bottom flask

 Oil bath

e Heating mantle

e Steam bath

« Filtration apparatus (Buchner funnel, filter paper)
» Beakers

Procedure:

Intimately mix 210 g of dicyandiamide and 440 g of ammonium nitrate in a 1 L round-bottom
flask.

o Place the flask in an oil bath and heat the mixture. Raise the temperature of the oil bath to
160 °C over approximately 30 minutes.

e Maintain the temperature at 160 °C for three hours. During the first hour, the solid mixture
will melt into a clear liquid, which will then begin to solidify.

o After three hours, remove the flask from the oil bath and allow it to cool.

o Extract the solid product from the flask by warming it with successive portions of water on a
steam bath until all soluble material is dissolved.

« Filter the hot solution to remove any white, insoluble byproducts (such as ammeline and
ammelide).
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o Concentrate the filtrate to approximately 1 L and allow it to cool. Guanidinium nitrate will
crystallize out of the solution.

o Collect the crystals by suction filtration.

o A second crop of crystals can be obtained by further concentrating the mother liquor to about
250 mL and cooling.

e The crude product can be purified by recrystallization from hot water.[7]

The workflow for the synthesis and purification of guanidinium nitrate can be visualized as

follows:
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Mix Dicyandiamide and Ammonium Nitrate

l

Heat to 160°C for 3 hours

:
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l
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:
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Synthesis and purification of Guanidinium Nitrate.
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Spectroscopic Characterization

The identity and purity of synthesized guanidinium nitrate can be confirmed using various
spectroscopic technigues.

« Infrared (IR) Spectroscopy: The IR spectrum of guanidinium nitrate exhibits characteristic
absorption bands corresponding to the N-H, C-N, and N-O functional groups. The presence
of both the guanidinium cation and the nitrate anion can be confirmed by their respective
vibrational modes. IR spectra for guanidinium nitrate are available in public databases such
as PubChem and ChemicalBook.[10][11]

e Raman Spectroscopy: Raman spectroscopy is another valuable tool for characterizing
guanidinium nitrate. It provides complementary information to IR spectroscopy, particularly
for the symmetric vibrations of the molecule. Raman spectra can also be found in databases
like PubChem and ChemicalBook.[10][12]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum of the guanidinium cation is expected to show a
single resonance for the six equivalent protons of the amino groups. In D20, the
guanidinium proton signal appears as a singlet.[13]

o 183C NMR: The carbon-13 NMR spectrum will show a single resonance corresponding to
the central carbon atom of the guanidinium cation. A 3C NMR spectrum for guanidinium
nitrate is available on SpectraBase.

Safety and Handling

Guanidinium nitrate is a strong oxidizer and can cause fire if it comes into contact with
combustible materials.[2] It is also an explosive and may detonate if subjected to heat, shock,
or friction.[2] When heated to decomposition, it emits toxic fumes of nitric acid and nitrogen
oxides.[10]

Personal Protective Equipment (PPE):

o Wear appropriate chemical-resistant gloves, safety goggles, and a lab coat.
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 In case of dust formation, use a NIOSH-approved respirator.

Handling and Storage:

e Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
o Keep away from combustible materials, reducing agents, and strong acids.

o Store in tightly closed containers.

Applications

Guanidinium nitrate has a variety of applications, including:

e Propellants and Explosives: Due to its high energy content, it is used as a component in
rocket propellants and explosives.[4][5]

o Gas Generators: It is used in gas-generating systems, such as those found in automotive
airbags.[1]

o Chemical Synthesis: It serves as a precursor for the synthesis of other nitrogen-rich
compounds, most notably nitroguanidine.[1]

o Pharmaceuticals: It is used in the synthesis of certain sulfonamide drugs.[7]

» Other Industrial Uses: It also finds applications in the production of photographic materials
and disinfectants.[7]

Conclusion

Guanidinium nitrate is a versatile compound with a unique combination of physical and
chemical properties. Its energetic nature makes it valuable in propulsion and gas generation,
while its chemical reactivity allows for its use as a key intermediate in the synthesis of various
important chemicals. A thorough understanding of its properties, synthesis, and safe handling
procedures, as outlined in this guide, is crucial for its effective and responsible use in research
and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. apps.dtic.mil [apps.dtic.mil]

. chembk.com [chembk.com]

. Guanidine nitrate, 98%, Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
. guanidinium nitrate [webbook.nist.gov]

. Guanidinium nitrate - Sciencemadness Wiki [sciencemadness.org]

. Organic Syntheses Procedure [orgsyn.org]

. researchgate.net [researchgate.net]

. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. US2258612A - Method of purifying guanidine nitrate - Google Patents
[patents.google.com]

e 10. Guanidine nitrate(506-93-4) Raman spectrum [chemicalbook.com]

e 11. Guanidine Nitrate,Refined [m.chemicalbook.com]

e 12. Guanidine Nitrate|High-Purity Reagent for Research [benchchem.com]
e 13. spectrabase.com [spectrabase.com]

 To cite this document: BenchChem. [physical and chemical properties of guanidinium
nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800015#physical-and-chemical-properties-of-
guanidinium-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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